2-[5-(2-bromo-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide

• Molecular Formula: C21H19BrN2O5S
• Molecular Weight: 491.4 g/mol
• IUPAC Name: 2-[(5Z)-5-[(2-bromo-4,5-dimethoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C21H19BrN2O5S/c1-12-4-6-14(7-5-12)23-19(25)11-24-20(26)18(30-21(24)27)9-13-8-16(28-2)17(29-3)10-15(13)22/h4-10H,11H2,1-3H3,(H,23,25)/b18-9-
• InChI Key: DKBPWVIJXKDBTG-NVMNQCDNSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)/C(=C/C3=CC(=C(C=C3Br)OC)OC)/SC2=O
• SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC(=C(C=C3Br)OC)OC)SC2=O

Description

2-[5-(2-bromo-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide is a chemical compound that has been studied for its potential use in scientific research. This compound is of interest due to its unique chemical structure and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 2-[5-(2-bromo-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. This compound has been shown to inhibit the activity of certain enzymes and proteins that are involved in disease progression and inflammation.
Biochemical and Physiological Effects
Studies have shown that 2-[5-(2-bromo-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide has various biochemical and physiological effects in cells and organisms. This compound has been shown to induce cell death in cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[5-(2-bromo-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide in lab experiments include its unique chemical structure, potential therapeutic applications, and well-established synthesis method. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

Future research directions for 2-[5-(2-bromo-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide include the development of new drug therapies based on its chemical structure and potential applications. Further studies are needed to fully understand its mechanism of action and potential side effects, as well as its potential use in combination with other drugs or therapies. Additionally, research into the optimization of the synthesis method and the development of new derivatives of the compound may lead to new discoveries and applications.

Synthesis Methods

The synthesis of 2-[5-(2-bromo-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide involves a multi-step process that includes the use of various reagents and conditions. This synthesis method has been optimized and refined over time to produce high yields of the compound with good purity.

Scientific Research Applications

2-[5-(2-bromo-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide has been studied for its potential applications in various fields of scientific research. One area of interest is in the development of new drugs and therapies for various diseases. This compound has shown promising results in preclinical studies as a potential treatment for cancer, neurological disorders, and inflammation.